
OGT 2115: A Technical Guide to its Anti-
Angiogenic Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OGT 2115

Cat. No.: B609723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
OGT 2115 is a potent, cell-permeable, and orally active small molecule inhibitor of heparanase,

an endo-β-D-glucuronidase that plays a critical role in extracellular matrix remodeling. By

targeting heparanase, OGT 2115 exhibits significant anti-angiogenic properties, making it a

compound of interest in the development of novel cancer therapeutics. This technical guide

provides a comprehensive overview of the anti-angiogenic effects of OGT 2115, including

available quantitative data, detailed experimental methodologies for key assays, and an

exploration of the underlying signaling pathways.

Quantitative Data on the Bioactivity of OGT 2115
The inhibitory effects of OGT 2115 on heparanase activity and its subsequent impact on

angiogenesis have been quantified in several studies. The available data are summarized

below for clear comparison.

Parameter IC50 Value Assay Type Reference

Heparanase Inhibition 0.4 µM Enzyme Activity Assay [1][2][3][4]

In Vitro Anti-

Angiogenesis
1 µM

In Vitro Angiogenesis

Assay
[1][2][3][4]
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In Vivo Efficacy Result Animal Model Reference

Serum VEGF

Reduction
~20% decrease

MDA-MB-231

Xenograft
[5]

Mechanism of Anti-Angiogenic Action
The primary mechanism by which OGT 2115 exerts its anti-angiogenic effects is through the

inhibition of heparanase. Heparanase activity is crucial for the release of various pro-

angiogenic growth factors, such as vascular endothelial growth factor (VEGF) and basic

fibroblast growth factor (bFGF), which are sequestered within the extracellular matrix by

heparan sulfate proteoglycans (HSPGs).

By inhibiting heparanase, OGT 2115 prevents the degradation of heparan sulfate chains,

thereby limiting the bioavailability of these essential growth factors for endothelial cells. This

disruption of growth factor signaling, particularly the VEGF pathway, is a key component of the

anti-angiogenic activity of heparanase inhibitors.[5]

Signaling Pathway
The proposed signaling pathway for the anti-angiogenic action of OGT 2115 is illustrated

below.
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Start

Coat 96-well plate
with Matrigel

Add cells and OGT 2115
to coated plate

Prepare HUVEC
suspension

Prepare OGT 2115
dilutions

Incubate at 37°C
(4-18 hours)

Image tube formation

Quantify tube length,
junctions, and loops

End
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Start

Prepare Boyden chamber
(coat inserts, add chemoattractant)

Seed treated cells into
upper chamber
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Incubate at 37°C
(4-6 hours)
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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